Cas no 686-44-2 (H-Thr-Gly-OH)

• Product Name: H-Thr-Gly-OH
• CAS No: 686-44-2
• MF: C₆H₁₂N₂O₄
• MW: 176.170481681824
• MDL: MFCD00038588
• CID: 515661
• PubChem ID: 7010576
• Update Time: 2025-10-28

H-Thr-Gly-OH Chemical and Physical Properties

Names and Identifiers

• Glycine, L-threonyl-
• H-THR-GLY-OH
• L-THR-GLY
• L-Threonyl-glycin
• L-THREONYL-L-GLYCINE
• TG dipeptide
• Threoninylglycine
• Threoninyl-Glycine
• Q27144969
• 686-44-2
• CS-0655417
• L-Threonyl-glycine
• HY-P4622
• SCHEMBL2580689
• 2-[[(2S,3R)-2-amino-3-hydroxybutanoyl]amino]acetic acid
• Threonine-Glycine dipeptide
• L-threonylglycine
• threonylglycine
• Threonine Glycine dipeptide
• CHEBI:74859
• Thr-Gly
• AKOS006272602
• T-G Dipeptide
• L-Threoninyl-L-Glycine
• Threonyl-glycine
• 2-((2S,3R)-2-Amino-3-hydroxybutanamido)acetic acid
• MFCD00038588
• H-Thr-Gly-OH

• MDL： MFCD00038588
• Inchi： 1S/C6H12N2O4/c1-3(9)5(7)6(12)8-2-4(10)11/h3,5,9H,2,7H2,1H3,(H,8,12)(H,10,11)/t3-,5+/m1/s1
• InChI Key： BIYXEUAFGLTAEM-WUJLRWPWSA-N
• SMILES： O[C@H](C)[C@@H](C(NCC(=O)O)=O)N

Computed Properties

• Exact Mass: 176.08000
• Monoisotopic Mass: 176.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113A^2
• XLogP3: -4.3

Experimental Properties

• Density: 1.354±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 540.312°C at 760 mmHg
• Flash Point: 280.571°C
• Refractive Index: 1.528
• Solubility: Extremely soluble (1000 g/l) (25 º C),
• PSA: 112.65000
• LogP: -1.01350

H-Thr-Gly-OH Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on H-Thr-Gly-OH

Introduction to Glycine, L-threonyl (CAS No. 686-44-2) and Its Emerging Applications in Chemical and Biomedical Research

Glycine, L-threonyl, a derivative of the non-essential amino acid glycine, is a compound of significant interest in the fields of chemistry and biomedical research. With the CAS number 686-44-2, this molecule has garnered attention due to its unique structural and functional properties. The L-form of threonyl glycine underscores its role as a chiral entity, which is crucial in understanding its interactions within biological systems. This introduction delves into the chemical characteristics, recent advancements in research, and potential applications of Glycine, L-threonyl.

The molecular structure of Glycine, L-threonyl consists of an amino group (-NH₂), a carboxyl group (-COOH), and a central carbon atom (α-carbon) bonded to both hydrogen and the threonyl side chain. This configuration makes it a versatile building block for more complex molecules. The chiral center at the α-carbon imparts optical activity, which is essential in pharmaceutical applications where enantiomeric purity can significantly influence efficacy and safety.

In recent years, Glycine, L-threonyl has been explored for its potential in drug development and biomaterial synthesis. Its ability to form stable peptide bonds makes it a valuable component in the creation of synthetic peptides and proteins. These peptides have found applications in therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. The compound's compatibility with other amino acids allows for the design of custom peptide sequences with specific biological activities.

One of the most compelling areas of research involving Glycine, L-threonyl is its role in modulating enzyme activity. Enzymes are biological catalysts that facilitate numerous biochemical reactions, and their function can be influenced by small molecules like Glycine, L-threonyl. Studies have shown that this compound can act as an allosteric modulator, altering the conformation and activity of enzymes without binding to their active sites. This mechanism has implications for developing novel therapeutic strategies that aim to regulate enzyme function without adverse side effects.

The biomedical applications of Glycine, L-threonyl extend beyond drug development. Researchers have investigated its potential use in tissue engineering and regenerative medicine. The compound's ability to promote cell adhesion and proliferation makes it a promising candidate for creating scaffolds that support tissue growth. Additionally, its biocompatibility ensures that it can be safely integrated into biological systems without eliciting immune responses.

Advances in computational chemistry have further enhanced the understanding of Glycine, L-threonyl's interactions within complex systems. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound behaves at the molecular level. These computational tools have enabled researchers to predict the structural changes induced by Glycine, L-threonyl upon binding to biological targets, thereby accelerating the drug discovery process.

The synthesis of Glycine, L-threonyl has also seen significant advancements. Traditional synthetic routes have been refined to improve yield and purity, making it more accessible for research applications. Additionally, green chemistry principles have been applied to develop environmentally friendly synthetic methods that minimize waste and reduce energy consumption. These innovations align with the growing emphasis on sustainable practices in chemical manufacturing.

Future research directions for Glycine, L-threonyl include exploring its potential as a biomarker for various diseases. The ability of this compound to interact with specific biological pathways suggests that it could be used to detect early stages of diseases or monitor treatment responses. Furthermore, its role in modulating immune responses has opened new avenues for developing immunotherapies.

In conclusion, Glycine, L-threonyl (CAS No. 686-44-2) is a multifaceted compound with broad applications in chemical and biomedical research. Its unique structural properties and interactions with biological systems make it a valuable tool for drug development, tissue engineering, and disease diagnostics. As research continues to uncover new aspects of this compound's functionality, its significance in advancing scientific knowledge and therapeutic interventions is expected to grow.